Cas no 670269-83-7 (methyl 4-(3,4-dimethylphenyl)-2-2-(morpholin-4-yl)acetamidothiophene-3-carboxylate)

• Product Name: methyl 4-(3,4-dimethylphenyl)-2-2-(morpholin-4-yl)acetamidothiophene-3-carboxylate
• CAS No: 670269-83-7
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6332191
• PubChem ID: 1277310
• Update Time: 2025-10-29

methyl 4-(3,4-dimethylphenyl)-2-2-(morpholin-4-yl)acetamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3,4-dimethylphenyl)-2-2-(morpholin-4-yl)acetamidothiophene-3-carboxylate
• methyl 4-(3,4-dimethylphenyl)-2-(2-morpholinoacetamido)thiophene-3-carboxylate
• methyl 4-(3,4-dimethylphenyl)-2-[2-(morpholin-4-yl)acetamido]thiophene-3-carboxylate
• 670269-83-7
• AKOS000811185
• F1142-4445
• Methyl 4-(3,4-dimethylphenyl)-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate

• Inchi： 1S/C20H24N2O4S/c1-13-4-5-15(10-14(13)2)16-12-27-19(18(16)20(24)25-3)21-17(23)11-22-6-8-26-9-7-22/h4-5,10,12H,6-9,11H2,1-3H3,(H,21,23)
• InChI Key： JXXXVSNSJVUSES-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=C(C)C=2)C(C(=O)OC)=C1NC(CN1CCOCC1)=O

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(3,4-dimethylphenyl)-2-2-(morpholin-4-yl)acetamidothiophene-3-carboxylate

Comprehensive Overview of Methyl 4-(3,4-Dimethylphenyl)-2-(2-(Morpholin-4-yl)acetamido)thiophene-3-carboxylate (CAS No. 670269-83-7)

Methyl 4-(3,4-dimethylphenyl)-2-(2-(morpholin-4-yl)acetamido)thiophene-3-carboxylate (CAS No. 670269-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene derivatives, which are widely studied for their diverse biological activities and utility in drug discovery. The presence of a morpholine ring and a dimethylphenyl group in its structure enhances its pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular formula and structural complexity contribute to its versatility in synthetic chemistry. Researchers often focus on its synthetic pathways, reactivity, and potential as a building block for more complex molecules. In recent years, the demand for heterocyclic compounds like this has surged, driven by their applications in medicinal chemistry and material science. The integration of a thiophene core with a morpholine moiety offers a promising scaffold for designing molecules with enhanced bioavailability and target specificity.

One of the key areas of interest for methyl 4-(3,4-dimethylphenyl)-2-(2-(morpholin-4-yl)acetamido)thiophene-3-carboxylate is its potential role in enzyme inhibition and receptor modulation. Studies suggest that similar compounds exhibit activity against various kinases and G-protein-coupled receptors (GPCRs), which are critical targets in treating diseases like cancer and inflammatory disorders. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for drug development, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 670269-83-7 serves as a valuable reference for researchers aiming to reproduce or modify its structure. The methyl ester group in the molecule provides a handle for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid iteration of molecular designs is essential for identifying lead compounds.

In the broader context of chemical innovation, methyl 4-(3,4-dimethylphenyl)-2-(2-(morpholin-4-yl)acetamido)thiophene-3-carboxylate exemplifies the convergence of organic synthesis and biotechnology. Its study aligns with growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce complex molecules. The compound's potential applications in agrochemicals and functional materials further underscore its relevance in addressing global challenges such as food security and renewable energy.

As the scientific community continues to explore the frontiers of molecular design, compounds like CAS No. 670269-83-7 will remain at the forefront of innovation. Their ability to bridge the gap between basic research and applied science makes them indispensable tools for advancing human health and technology. For those interested in the latest developments, staying updated on patent literature and academic publications related to this compound is highly recommended.